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Compound of Interest

4-Bromobenzaldehyde
Compound Name:
tosylhydrazone
CAS No.: 1219826-70-6; 19350-68-6
Cat. No.: B2884339
. J

4-Bromobenzaldehyde tosylhydrazone is a stable, crystalline solid that serves as a pivotal
intermediate in organic synthesis. Its structure uniquely combines the reactivity of a
tosylhydrazone with the synthetic handle of an aryl bromide, making it a valuable precursor for
a wide array of chemical transformations. Tosylhydrazones, in general, are highly regarded as
robust and versatile precursors to diazo compounds, which are otherwise often unstable and
hazardous to handle directly. The presence of the bromo-substituent on the aromatic ring
further extends the synthetic utility of this molecule, allowing for its participation in a multitude
of cross-coupling reactions to form complex molecular architectures.

This guide provides a comprehensive overview of the core physical and spectroscopic
properties of 4-bromobenzaldehyde tosylhydrazone. It details a standard synthesis protocol,
explains the causality behind the experimental design, and explores the compound's
fundamental reactivity, thereby offering a technical resource for its effective application in
research and development.

Synthesis of 4-Bromobenzaldehyde Tosylhydrazone

The formation of a tosylhydrazone is fundamentally a condensation reaction between a
carbonyl compound and p-toluenesulfonylhydrazide (tosylhydrazide). The reaction proceeds
via nucleophilic attack of the terminal nitrogen of the hydrazide on the electrophilic carbonyl
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carbon of the aldehyde, followed by dehydration to yield the C=N double bond of the

hydrazone.

Experimental Protocol: Acid-Catalyzed Condensation

This protocol describes a standard laboratory procedure for the synthesis of 4-

bromobenzaldehyde tosylhydrazone.

Materials:

4-Bromobenzaldehyde (1.0 eq)

p-Toluenesulfonylhydrazide (1.0 eq)

Ethanol (approx. 10-15 mL per gram of aldehyde)

Concentrated Hydrochloric Acid (catalytic amount, 1-2 drops)

Procedure:

To a round-bottomed flask equipped with a reflux condenser and a magnetic stir bar, add 4-
bromobenzaldehyde and p-toluenesulfonylhydrazide.

Add ethanol to the flask to dissolve the solids. Gentle heating may be required.

Add a catalytic amount (1-2 drops) of concentrated hydrochloric acid to the solution. The acid
serves to protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl
carbon and accelerating the rate of nucleophilic attack by the hydrazide.

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction
should be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde spot
has been consumed.

Upon completion, allow the reaction mixture to cool to room temperature, and then place it in
an ice bath to facilitate the precipitation of the product.

Collect the resulting solid product by vacuum filtration through a Buchner funnel.
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o Wash the filter cake with a small amount of cold ethanol to remove any soluble impurities.

e Dry the purified 4-bromobenzaldehyde tosylhydrazone under vacuum. The product is
typically obtained as a white or off-white solid.

An alternative, solvent-free approach involves simply grinding the aldehyde and tosylhydrazide
together in a mortar and pestle at room temperature, which can significantly shorten reaction
times and simplify work-up.[1]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 4-bromobenzaldehyde tosylhydrazone.

Physicochemical Properties
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The key physical and chemical properties of 4-bromobenzaldehyde tosylhydrazone are
summarized in the table below. These properties are essential for its handling, storage, and
application in synthetic protocols.

Property Data Reference(s)
Molecular Formula C14H13BrN202S [2]
Molecular Weight 353.24 g/mol [2]
CAS Number 19350-68-6 [2]
Appearance WTZe to off-white crystalline 3]

soli

Data not available. For the

related 4-bromobenzaldehyde

Melting Point i
phenylhydrazone, the melting
pointis 112-114 °C.[4]
Insoluble in water; Soluble in

B dichloromethane; Soluble in

Solubility

hot ethanol and sparingly
soluble in cold ethanol.[1][4][5]

Spectroscopic Characterization

Spectroscopic analysis is critical for confirming the identity and purity of the synthesized
compound. The expected data for 4-bromobenzaldehyde tosylhydrazone are detailed below,
based on established values for its constituent functional groups.
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Technique Expected Data

o (ppm): ~11.4 (s, 1H, NH), ~7.9 (s, 1H, CH=N),
~7.8 (d, 2H, ArH ortho to SO2), ~7.6 (d, 2H, ArH
1H NMR ortho to Br), ~7.5 (d, 2H, ArH ortho to CH=N),
~7.4 (d, 2H, ArH ortho to CHs), ~2.4 (s, 3H, Ar-
CHs). (Predicted based on related structures[1])

o (ppm): ~148 (Ar-C-Br), ~144 (C=N), ~136-127
13C NMR (Aromatic C), ~21 (Ar-CHs). (Predicted based

on related structures|[6])

v (cm~1): ~3220 (N-H stretch), ~1595 (C=N
stretch), ~1360 & ~1165 (S=0 asymmetric and
symmetric stretch). (Predicted based on related
structures[4])

m/z: 354/352 (M*, characteristic ~1:1 ratio for Br
isotopes), 185/183 ([C7H4Br]*), 155

Mass Spec (El) ([C7H5S02]™), 91 ([C7H7]*, tropylium ion).
(Predicted based on fragmentation of related

compounds[7])

Reactivity and Synthetic Utility

The true value of 4-bromobenzaldehyde tosylhydrazone lies in its versatile reactivity, which
stems from two key transformations: decomposition to a diazo compound and participation in
cross-coupling reactions.

Generation of Diazo Compounds and Carbenes

Under basic conditions, tosylhydrazones undergo elimination to form diazo compounds. This is
the foundation of the Shapiro reaction (using strong, non-nucleophilic bases like
organolithiums) and the Bamford-Stevens reaction (using bases like sodium methoxide). The
generated 4-bromophenyldiazomethane is a valuable intermediate that can:

o Extrude N2z to form a carbene, which can undergo cyclopropanation with alkenes.

o Participate in 1,3-dipolar cycloadditions.
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» Be used in transition-metal-catalyzed cross-coupling reactions.

This in-situ generation provides a much safer and more convenient alternative to handling
potentially explosive diazoalkanes directly.

Key Reaction Pathway: The Bamford-Stevens Reaction
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Caption: Generation of reactive intermediates from a tosylhydrazone.

Role in Cross-Coupling Reactions
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The aryl bromide moiety of 4-bromobenzaldehyde tosylhydrazone makes it an excellent
substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, and
Sonogashira reactions. This allows for the introduction of new carbon-carbon or carbon-
heteroatom bonds at the para-position of the benzaldehyde-derived ring, enabling the
synthesis of complex biaryls, stilbenes, and other conjugated systems. This dual reactivity
allows for sequential functionalization, where the tosylhydrazone can first be used to build one
part of a molecule, followed by a cross-coupling reaction at the bromide position.

Conclusion

4-Bromobenzaldehyde tosylhydrazone is a multifunctional and highly valuable reagent for
synthetic organic chemists. Its physical stability and well-defined spectroscopic characteristics
make it a reliable starting material. The compound's true power is realized through its capacity
to serve as a safe, in-situ source of a diazo intermediate while also possessing a functional
handle for a wide range of powerful cross-coupling reactions. This dual nature provides a
strategic advantage in the design and execution of synthetic routes toward complex target
molecules in pharmaceutical and materials science research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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